Cas no 63867-69-6 (Methyl 4-piperidin-1-ylbutanoate)

• Product name: Methyl 4-piperidin-1-ylbutanoate
• CAS No: 63867-69-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 1668543
• PubChem ID: 3047641

Methyl 4-piperidin-1-ylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-piperidin-1-ylbutanoate
• 4-Piperidinebutyric acid, methyl ester
• DF 494
• AC1MILMM
• SureCN2127041
• MolPort-005-982-375
• BB_SC-8471
• methyl 4-(piperidin-1-yl)butanoate
• SCHEMBL2127041
• VS-06977
• AKOS009489840
• BBL019817
• DTXSID40213319
• STL195557
• 4-PIPERIDINEBUTYRIC ACID METHYL ESTER
• Methyl-gamma-piperidinobutyrate
• 63867-69-6
• Methyl 4-piperidin-1-ylbutanoate

• Inchi： InChI=1S/C10H19NO2/c1-13-10(12)6-5-9-11-7-3-2-4-8-11/h2-9H2,1H3
• InChI Key： KJSCSZQWNCEXBT-UHFFFAOYSA-N
• SMILES： COC(=O)CCCN1CCCCC1

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54